Cas no 1547651-41-1 (4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine)

• Product Name: 4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine
• CAS No: 1547651-41-1
• MF: C₆H₆ClF₂N₃O
• MW: 209.581146717072
• CID: 6176130
• PubChem ID: 82005021
• Update Time: 2025-08-05

4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine
• 1547651-41-1
• EN300-1294680
• AKOS020987606

• Inchi： 1S/C6H6ClF2N3O/c7-5-4(10)6(12-2-11-5)13-1-3(8)9/h2-3H,1,10H2
• InChI Key： PQBBFHUKVYMAKT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)OCC(F)F)N

Computed Properties

• Exact Mass: 209.0167458g/mol
• Monoisotopic Mass: 209.0167458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Additional information on 4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine

Professional Introduction to 4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine (CAS No. 1547651-41-1)

4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1547651-41-1, represents a critical intermediate in the synthesis of various biologically active molecules. Its molecular structure, characterized by a pyrimidine core substituted with a chloro group at the 4-position and a 2,2-difluoroethoxy group at the 6-position, along with an amine group at the 5-position, makes it a versatile building block for drug discovery and development.

The significance of this compound in modern pharmaceutical research cannot be overstated. Pyrimidine derivatives are well-documented for their diverse pharmacological properties, including antiviral, anticancer, and anti-inflammatory effects. The presence of the chloro and difluoroethoxy substituents in 4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine enhances its potential as a pharmacophore, contributing to improved metabolic stability and binding affinity to biological targets. Recent studies have highlighted the compound's role in the development of novel therapeutic agents targeting complex diseases.

In the realm of drug discovery, the synthesis and functionalization of heterocyclic compounds like 4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine are essential for creating molecules with tailored biological activities. The pyrimidine scaffold is particularly valuable due to its prevalence in nucleic acid bases and its ability to interact with enzymes and receptors in vivo. The introduction of fluorine atoms, as seen in the 2,2-difluoroethoxy group, further modulates the electronic properties of the molecule, influencing its reactivity and pharmacokinetic profile.

Recent advancements in medicinal chemistry have demonstrated the utility of 4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine in designing inhibitors for key enzymes involved in disease pathways. For instance, derivatives of this compound have shown promise in targeting kinases and other enzymes implicated in cancer progression. The chloro group at the 4-position provides a handle for further chemical modifications, allowing researchers to explore diverse structural analogs with enhanced efficacy and reduced toxicity.

The use of computational methods and high-throughput screening has accelerated the discovery process for compounds like 4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine. By leveraging molecular modeling techniques, scientists can predict binding interactions and optimize lead compounds before experimental synthesis. This approach has been instrumental in identifying novel drug candidates that exhibit high selectivity and potency against therapeutic targets.

The role of fluorinated pyrimidines in medicinal chemistry is well-documented, with numerous examples of successful drug candidates incorporating these motifs. The electron-withdrawing nature of fluorine atoms enhances the lipophilicity of molecules, improving their membrane permeability and bioavailability. Additionally, fluorine substitution can increase metabolic stability by resisting degradation by enzymatic processes. These properties make 4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine an attractive candidate for further exploration in drug development.

In conclusion, 4-chloro-6-(2,2-difluoroethoxy)pyrimidin-5-amine (CAS No. 1547651-41-1) represents a promising intermediate in pharmaceutical research with significant potential for developing novel therapeutic agents. Its unique structural features and biological activities make it a valuable tool for researchers aiming to address complex diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.